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Compound of Interest

Compound Name: Carbutamide

Cat. No.: B1668437 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of

Carbutamide in a laboratory setting. Adherence to these procedures is critical to ensure the

safety of all personnel and to maintain a compliant research environment. Carbutamide is an

orally active, first-generation sulfonylurea with hypoglycemic activity. It is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.

Essential Safety Information at a Glance
A thorough understanding of the hazards associated with Carbutamide is the first step toward

safe handling. The following table summarizes key safety data.
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Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 4)
alt text Warning

H302: Harmful if

swallowed.

Acute Aquatic Toxicity

(Category 1)
alt text Warning

H400: Very toxic to

aquatic life.

Chronic Aquatic

Toxicity (Category 1)
alt text Warning

H410: Very toxic to

aquatic life with long

lasting effects.[1]

Additional Health

Information

Carbutamide has

been withdrawn from

the market for

therapeutic use due to

toxic effects on bone

marrow.[2]

Occupational Exposure Limits (OELs): No specific Occupational Exposure Limit (OEL) for

Carbutamide has been established. In the absence of a specific OEL, it is imperative to handle

Carbutamide as a potent and toxic substance. Engineering controls, such as the use of a

chemical fume hood, should be the primary means of controlling exposure, supplemented by

the rigorous use of personal protective equipment.

Personal Protective Equipment (PPE) Protocol
The following PPE is mandatory when handling Carbutamide to prevent skin contact,

inhalation, and ingestion.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Neoprene or Nitrile rubber

gloves are recommended.

Ensure gloves are inspected

for integrity before each use.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

Must be worn at all times in the

laboratory where Carbutamide

is handled.

Body Protection Laboratory coat
A clean, buttoned lab coat

must be worn.

Respiratory Protection NIOSH-approved respirator

A respirator may be required

for operations with a high

potential for aerosolization or if

handling large quantities.

Consult your institution's

environmental health and

safety (EHS) department for

specific guidance.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Carbutamide is essential for safety and research integrity.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,

and date of receipt.

Storage: Store Carbutamide in a cool, dry, and well-ventilated area, away from incompatible

materials. The storage container should be tightly closed.

Handling and Use
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Designated Area: All work with Carbutamide powder should be conducted in a designated

area, such as a chemical fume hood, to minimize the risk of inhalation.

Weighing: When weighing, use a balance inside a fume hood or a ventilated balance

enclosure.

Preventing Contamination: Avoid the formation of dust. Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.

Disposal Plan
Proper disposal of Carbutamide and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All Carbutamide waste, including empty containers, contaminated PPE,

and spill cleanup materials, must be segregated as hazardous waste.

Containerization: Waste should be collected in a clearly labeled, sealed, and appropriate

hazardous waste container.

Disposal Method: The recommended method for the disposal of pharmaceutical waste is

incineration in a permitted hazardous waste incinerator.[3][4] Contact your institution's EHS

department to arrange for proper disposal. Do not dispose of Carbutamide down the drain

or in the regular trash.

Emergency Procedures
Spills
In the event of a Carbutamide powder spill:

Evacuate: Immediately alert others in the area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated.

Contain: Cover the spill with a damp paper towel to avoid raising dust.
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Clean-up: Wearing appropriate PPE, gently collect the material using a scoop or other

suitable tool and place it in a labeled hazardous waste container. Clean the spill area with

soap and water.

Personal Exposure
Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Seek immediate

medical attention. Be prepared to inform medical personnel that the individual has ingested a

sulfonylurea, which can cause hypoglycemia.

Fire
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire involving Carbutamide.[5]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus and full

protective clothing.

Management of Carbutamide-Induced Hypoglycemia
Carbutamide's primary pharmacological effect is to lower blood glucose levels, which can lead

to hypoglycemia. In a laboratory setting, accidental ingestion is the most likely route of

exposure leading to this effect.

Signs and Symptoms of Hypoglycemia:

Shakiness, dizziness, sweating, confusion, irritability, headache, and blurred vision.

First Aid for Suspected Hypoglycemia:
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If the individual is conscious and able to swallow, provide a fast-acting source of sugar, such

as glucose tablets, fruit juice, or regular soda.

Follow with a longer-acting carbohydrate snack, like crackers or a sandwich.

Seek immediate medical attention. Inform medical personnel of the potential exposure to

Carbutamide.

Visualizing the Workflow
To provide a clear, at-a-glance understanding of the handling and disposal process, the

following diagrams illustrate the key steps.
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Carbutamide Handling Workflow

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Designated Work Area
(Fume Hood)

Weigh Carbutamide
in Ventilated Enclosure

Perform Experiment

Clean and Decontaminate
Work Area

Segregate Contaminated Waste

Dispose of Waste via EHS

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A flowchart outlining the standard operating procedure for handling Carbutamide.
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Carbutamide Spill Response

Carbutamide Spill Occurs

Alert Personnel in the Area

Evacuate if Necessary

Don Full PPE

Cover with Damp Paper Towel
to Prevent Dust

Gently Collect Material
into Hazardous Waste Container

Clean Spill Area
with Soap and Water

Dispose of all Contaminated
Materials as Hazardous Waste

Click to download full resolution via product page

Caption: A step-by-step guide for responding to a Carbutamide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chemical Spill Clean-Up - Environmental Health & Safety - University of Delaware
[www1.udel.edu]

2. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

3. pksafety.com [pksafety.com]

4. diabeticwarehouse.org [diabeticwarehouse.org]

5. ehs.utk.edu [ehs.utk.edu]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Carbutamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668437#personal-protective-equipment-for-
handling-carbutamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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